Cas no 67208-10-0 (4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid)

4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid structure
67208-10-0 structure
Product Name:4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid
CAS No:67208-10-0
MF:C6H7IN2O2
MW:266.036453485489
MDL:MFCD22192693
CID:3233291
PubChem ID:15561908
Update Time:2025-04-21

4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-IODO-1,3-DIMETHYL-
    • 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid
    • CS-0080803
    • SCHEMBL16433570
    • AKOS020008974
    • 67208-10-0
    • 4-iodo-2,5-dimethylpyrazole-3-carboxylic acid
    • EN300-331613
    • 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylicacid
    • SCA20810
    • MDL: MFCD22192693
    • Inchi: 1S/C6H7IN2O2/c1-3-4(7)5(6(10)11)9(2)8-3/h1-2H3,(H,10,11)
    • InChI Key: RWYDMHPDOOKLKF-UHFFFAOYSA-N
    • SMILES: IC1C(C)=NN(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 265.95523Da
  • Monoisotopic Mass: 265.95523Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1Ų

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